Cas no 3971-35-5 (dibutyl 4,4''-sulfonyldibenzoate)

• Product Name: dibutyl 4,4''-sulfonyldibenzoate
• CAS No: 3971-35-5
• MF: C₂₂H₂₆O₆S
• MW: 418.503245830536
• CID: 924839
• PubChem ID: 77592
• Update Time: 2025-04-19

dibutyl 4,4''-sulfonyldibenzoate Chemical and Physical Properties

Names and Identifiers

• dibutyl 4,4''-sulfonyldibenzoate
• butyl 4-(4-butoxycarbonylphenyl)sulfonylbenzoate
• 4, dibutyl ester
• AC1L2TDY
• AC1Q6TVW
• AG-K-26054
• AR-1I4030
• CTK4I1757
• dibutyl 4,4'-sulfonyldibenzoate
• NSC404346
• SureCN4926709
• AI3-18008
• SCHEMBL4926709
• 3971-35-5
• ENZ6J5NTV5
• 1,1'-Dibutyl 4,4'-sulfonylbis[benzoate]
• Benzoic acid, 4,4'-sulfonylbis-, 1,1'-dibutyl ester
• 4,4'-Sulfonylbis(benzoic acid), dibutyl ester
• DMHQQKCWHVVMKL-UHFFFAOYSA-N
• 4,4-Sulfonylbis(benzoic acid), dibutyl ester
• Benzoic acid,4'-sulfonylbis-, dibutyl ester
• NSC-404346
• Benzoic acid, 4,4'-sulfonylbis-, dibutyl ester
• NSC 404346
• DTXSID30883924

• Inchi： 1S/C22H26O6S/c1-3-5-15-27-21(23)17-7-11-19(12-8-17)29(25,26)20-13-9-18(10-14-20)22(24)28-16-6-4-2/h7-14H,3-6,15-16H2,1-2H3
• InChI Key： DMHQQKCWHVVMKL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OCCCC)=CC=1)(C1C=CC(C(=O)OCCCC)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 418.14508
• Monoisotopic Mass: 418.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 95.1A^2

Experimental Properties

• Density: 1.186
• Boiling Point: 561.3°C at 760 mmHg
• Flash Point: 293.3°C
• Refractive Index: 1.537
• PSA: 86.74
• LogP: 5.51400